Cas no 106183-56-6 ((4R,5R)-4-((tert-Butyldimethylsilyl)oxy)-5-(((tert-butyldimethylsilyl)oxy)methyl)dihydrofuran-2(3H)-one)

(4R,5R)-4-((tert-Butyldimethylsilyl)oxy)-5-(((tert-butyldimethylsilyl)oxy)methyl)dihydrofuran-2(3H)-one structure
106183-56-6 structure
Product Name:(4R,5R)-4-((tert-Butyldimethylsilyl)oxy)-5-(((tert-butyldimethylsilyl)oxy)methyl)dihydrofuran-2(3H)-one
CAS No:106183-56-6
MF:C17H36O4Si2
MW:360.636347770691
CID:2873512
Update Time:2023-08-10

(4R,5R)-4-((tert-Butyldimethylsilyl)oxy)-5-(((tert-butyldimethylsilyl)oxy)methyl)dihydrofuran-2(3H)-one Chemical and Physical Properties

Names and Identifiers

    • (4R,5R)-4-((tert-Butyldimethylsilyl)oxy)-5-(((tert-butyldimethylsilyl)oxy)methyl)dihydrofuran-2(3H)-one
    • Inchi： 1S/C17H36O4Si2/c1-16(2,3)22(7,8)19-12-14-13(11-15(18)20-14)21-23(9,10)17(4,5)6/h13-14H,11-12H2,1-10H3/t13-,14-/m1/s1
    • InChI Key： DCFHRVSQGCDCMH-ZIAGYGMSSA-N
    • SMILES： [Si](C)(C)(C(C)(C)C)O[C@@H]1CC(=O)O[C@@H]1CO[Si](C)(C)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 433
  • Topological Polar Surface Area: 44.8

(4R,5R)-4-((tert-Butyldimethylsilyl)oxy)-5-(((tert-butyldimethylsilyl)oxy)methyl)dihydrofuran-2(3H)-one Production Method

Production Method 1

106183-54-4 106183-54-4
106183-56-6 106183-56-6
106183-57-7 106183-57-7
83159-91-5 83159-91-5
106183-58-8 106183-58-8
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Water
2.1 Reagents: Pyridine Solvents: Dichloromethane
Reference
Efficient synthesis of (S)-5-(hydroxymethyl)-5(H)-furan-2-one from D-mannitol
Danilova, G. A.; et al, Tetrahedron Letters, 1986, 27(22), 2489-90

Production Method 2

18162-48-6 18162-48-6
34371-14-7 34371-14-7
78185-08-7 78185-08-7
106183-56-6 106183-56-6
106183-57-7 106183-57-7
83159-91-5 83159-91-5
106183-58-8 106183-58-8
Reaction Conditions
1.1 Reagents: Pyridine Solvents: Dichloromethane
Reference
Efficient synthesis of (S)-5-(hydroxymethyl)-5(H)-furan-2-one from D-mannitol
Danilova, G. A.; et al, Tetrahedron Letters, 1986, 27(22), 2489-90

Production Method 3

15186-48-8 15186-48-8
53503-61-0 53503-61-0
106183-56-6 106183-56-6
106183-57-7 106183-57-7
83159-91-5 83159-91-5
106183-58-8 106183-58-8
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ,  Hexane
2.1 Reagents: Trifluoroacetic acid Solvents: Water
3.1 Reagents: Pyridine Solvents: Dichloromethane
Reference
Efficient synthesis of (S)-5-(hydroxymethyl)-5(H)-furan-2-one from D-mannitol
Danilova, G. A.; et al, Tetrahedron Letters, 1986, 27(22), 2489-90

(4R,5R)-4-((tert-Butyldimethylsilyl)oxy)-5-(((tert-butyldimethylsilyl)oxy)methyl)dihydrofuran-2(3H)-one Raw materials

(4R,5R)-4-((tert-Butyldimethylsilyl)oxy)-5-(((tert-butyldimethylsilyl)oxy)methyl)dihydrofuran-2(3H)-one Preparation Products

(4R,5R)-4-((tert-Butyldimethylsilyl)oxy)-5-(((tert-butyldimethylsilyl)oxy)methyl)dihydrofuran-2(3H)-one Related Literature

106183-56-6 ((4R,5R)-4-((tert-Butyldimethylsilyl)oxy)-5-(((tert-butyldimethylsilyl)oxy)methyl)dihydrofuran-2(3H)-one) Related Products

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